(R)-3-Amino-gamma-butyrolactone hydrochloride

Specification

• CAS No.: 117752-88-2
• Molecular Formula: C4H8ClNO2
• Molecular Weight: 137.563
• IUPAC Name: (4R)-4-aminooxolan-2-one;hydrochloride
• Standard InChI: InChI=1S/C4H7NO2.ClH/c5-3-1-4(6)7-2-3;/h3H,1-2,5H2;1H/t3-;/m1./s1
• Standard InChI Key: MZYONVUDAOYDKV-AENDTGMFSA-N
• SMILES: C1C(COC1=O)N.Cl

Introduction

(R)-3-Amino-gamma-butyrolactone hydrochloride is a chemical compound with the CAS number 117752-88-2. It is a hydrochloride salt of the amino acid derivative, (R)-3-amino-gamma-butyrolactone. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and properties.

Synthesis and Production

The synthesis of amino-gamma-butyrolactone derivatives often involves the reaction of methionine with haloacetic acids, such as chloroacetic acid, in a solvent system that typically includes a high percentage of water. This method allows for the production of the compound in a high yield and is suitable for industrial applications.

Applications

Amino-gamma-butyrolactone derivatives are useful as intermediates in the synthesis of pharmaceuticals and agricultural chemicals. They can serve as building blocks for more complex molecules, contributing to the development of new drugs and other bioactive compounds.

Safety and Handling

(R)-3-Amino-gamma-butyrolactone hydrochloride is classified as harmful if swallowed, causing skin irritation, serious eye irritation, and respiratory irritation. It requires careful handling and storage to minimize exposure risks.

Hazard Classification	Description
Acute Tox. 4	Harmful if swallowed
Skin Irrit. 2	Causes skin irritation
Eye Irrit. 2A	Causes serious eye irritation
STOT SE 3	May cause respiratory irritation

Research Findings

Research on amino-gamma-butyrolactone derivatives highlights their potential in organic synthesis and pharmaceutical applications. Studies have focused on optimizing synthesis conditions to achieve higher yields and purity, which is crucial for industrial-scale production.